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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993 Get Quote

Essential Safety and Handling Guide for 2-
Methylheptadecane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Methylheptadecane, tailored for researchers, scientists, and drug

development professionals. Following these procedures is critical for ensuring laboratory safety

and operational integrity.

Chemical and Physical Properties
A summary of key quantitative data for 2-Methylheptadecane is presented below for easy

reference.
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Property Value

CAS Number 1560-89-0

Molecular Formula C₁₈H₃₈

Molecular Weight 254.49 g/mol

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Hazard Classifications

May be fatal if swallowed and enters airways.[1]

[2] Causes skin and eye irritation. May cause

respiratory irritation. Some sources report it as

not meeting GHS hazard criteria.[3]

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate Personal Protective Equipment (PPE) is a critical step in safely

handling 2-Methylheptadecane. The following diagram outlines the decision-making process

for ensuring adequate protection.
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Risk Assessment

PPE Selection

Operational Plan

Start: Handling
2-Methylheptadecane

Assess Hazards:
- Aspiration Hazard
- Skin/Eye Irritation

- Respiratory Irritation

Identify Risks

Evaluate Experimental Procedure:
- Scale of work

- Potential for splashes or aerosols
- Ventilation

Eye/Face Protection:
- Safety glasses with side shields (minimum)

- Chemical splash goggles for splash risk

Select PPE based on risk

Hand Protection:
- Chemical-resistant gloves (e.g., Nitrile)

- Inspect gloves before use

Body Protection:
- Lab coat

- Consider impervious clothing for large quantities

Respiratory Protection:
- Not typically required with adequate ventilation

- Use a respirator if ventilation is poor or aerosols are generated

Proceed with Experiment

Safe to Proceed

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Methylheptadecane.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle 2-Methylheptadecane in a well-ventilated area.[4] A certified

chemical fume hood is recommended.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

Use non-sparking tools and explosion-proof equipment.[1][4]

Emergency Equipment: Ensure an emergency eye wash station and safety shower are

readily accessible.

Donning Personal Protective Equipment (PPE)
Eye and Face Protection: At a minimum, wear safety glasses with side shields.[5] If there is a

risk of splashing, use chemical splash goggles.[5] A face shield may be used in combination

with goggles for maximum protection.[6]

Skin and Body Protection: Wear a standard laboratory coat. For larger quantities or

procedures with a high risk of splashes, consider fire/flame resistant and impervious clothing.

[1][4]

Hand Protection: Wear chemical-impermeable gloves.[1][4] Nitrile gloves are a suitable

option, but always check the manufacturer's compatibility chart.[5] Gloves must be inspected

for tears or holes before each use.[1][4] After handling, wash and dry your hands thoroughly.

[1][4]

Respiratory Protection: Under normal laboratory conditions with adequate engineering

controls (like a fume hood), respiratory protection is generally not required. If ventilation is

inadequate, or if aerosols may be generated, a full-face respirator should be used.[1][4]

Chemical Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b108993?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.echemi.com/sds/3-methylheptadecane-pid_Rock12516.html
https://www.chemicalbook.com/msds/2-methylheptadecane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent contact with skin and eyes.[4][7]

Avoid Inhalation: Avoid breathing vapors, mist, or gas.[4][7]

Dispensing: When transferring the chemical, ground and bond the container and receiving

equipment to prevent static discharge.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Accidental Release Measures
Evacuate: Evacuate personnel from the immediate area.[4][7]

Ventilate: Ensure adequate ventilation of the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Cover drains to

prevent the chemical from entering them.

Cleanup: Absorb the spill with a liquid-binding material such as sand, diatomaceous earth, or

a universal binding agent.[2] Collect the absorbed material and place it in a suitable, closed

container for disposal.[1][4] Use spark-proof tools during cleanup.[1][4]

Disposal Plan
Proper disposal of 2-Methylheptadecane and its containers is crucial to prevent environmental

contamination and comply with regulations.

Chemical Waste: 2-Methylheptadecane should be disposed of through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not discharge it

into sewer systems or allow it to contaminate water, foodstuffs, or feed.[4]

Contaminated Packaging: Empty containers can be triple-rinsed (or the equivalent) and

offered for recycling or reconditioning.[4] Alternatively, the packaging can be punctured to

render it unusable for other purposes and then disposed of in a sanitary landfill.[4] For

combustible packaging materials, controlled incineration is a possible disposal method.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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